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Executive Summary
2-Nitrofluorenone (2-NFone, CAS: 3096-52-4) is a nitro-substituted polycyclic aromatic

hydrocarbon (nitro-PAH) derivative of fluorenone. Distinct from its parent 2-nitrofluorene (2-NF),

the presence of the C9 carbonyl group imparts unique electronic acceptor properties, making it

a compound of interest in organic electronics (as an electron transport material) and

environmental toxicology (as a direct-acting mutagen found in diesel exhaust). This guide

analyzes its molecular architecture, electronic band structure, and synthetic pathways.

Part 1: Molecular Architecture & Crystallography
Structural Parameters
2-Nitrofluorenone (

) consists of a planar fluorenone core with a nitro group substituted at the C2 position. The
molecule exhibits

symmetry (planar), though often approximated to
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for orbital analysis in the absence of the nitro group.

Parameter Value / Description

Molecular Formula

Molecular Weight 225.20 g/mol

Geometry
Planar tricyclic system; Nitro group coplanar to

slightly twisted depending on crystal packing.

Dipole Moment
~4.5 - 5.0 D (Enhanced by push-pull interaction

between carbonyl and nitro group).

Point Group

Crystal Packing
In the solid state, 2-NFone typically crystallizes in a monoclinic system. The planar nature

allows for strong

-

stacking interactions, which facilitates electron transport in solid-state devices. This stacking is
critical for its function as an electron acceptor in charge-transfer complexes.

Part 2: Electronic Structure & Photophysics
Frontier Molecular Orbitals (FMO)
2-NFone is an electron-deficient semiconductor. The electron-withdrawing nature of both the

carbonyl (

) and nitro (

) groups stabilizes the Lowest Unoccupied Molecular Orbital (LUMO), increasing its electron
affinity (EA) relative to fluorenone.

LUMO Stabilization: The nitro group lowers the LUMO energy by approximately 0.5–0.8 eV

compared to unsubstituted fluorenone.

HOMO-LUMO Gap: The optical bandgap is typically in the range of 2.8 – 3.0 eV.
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Estimated Electronic Energy Levels:

Property Value (Approx.) Methodology / Context

HOMO Energy -6.6 to -6.8 eV

Derived from oxidation

potential (CV) and DFT

calculations.

LUMO Energy -3.6 to -3.8 eV

Derived from reduction

potential (

V vs SCE).

Electron Affinity ~3.7 eV
High EA makes it a viable n-

type organic semiconductor.

Spectroscopic Signatures[1]
UV-Vis Absorption: 2-NFone exhibits a characteristic absorption maximum (

) in the range of 300–340 nm (

) with a weaker, broad band extending into the visible region (~380–420 nm) attributed to
intramolecular charge transfer (ICT) and

transitions. This tail gives the compound its characteristic yellow color.

IR Spectroscopy:

Stretch: ~1720–1735 cm⁻¹ (Fluorenone carbonyl).

Asymmetric Stretch: ~1520 cm⁻¹.

Symmetric Stretch: ~1340 cm⁻¹.

Part 3: Synthesis & Purification Protocol
The synthesis of 2-nitrofluorenone is achieved via the electrophilic aromatic nitration of

fluorenone. This process must be controlled to prevent poly-nitration (forming 2,7-dinitro- or

2,4,7-trinitrofluorenone).
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Reaction Mechanism
The reaction proceeds via a standard electrophilic aromatic substitution (

). The carbonyl group at C9 is deactivating and meta-directing (relative to itself), but the
biphenyl-like system directs the incoming nitronium ion (

) to the para-position relative to the biphenyl linkage, which corresponds to the C2 position.

Experimental Workflow
The following protocol outlines the selective mononitration.
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Critical Parameters

Starting Material:
Fluorenone (1.0 eq)

Nitration Reaction
Temp: 60-80°C

Time: 1.5 - 2 Hours

Reagent Preparation:
HNO3 (d=1.42) + H2SO4

(Mixed Acid)

Quenching
Pour into Ice-Water Slurry

Complete Conversion

Filtration
Collect Yellow Precipitate

Recrystallization
Solvent: Glacial Acetic Acid

or Ethanol/Water (50%)

Crude Solid

Final Product:
2-Nitrofluorenone

(Yellow Needles, mp 220-223°C)

Stoichiometry: 1.3 eq HNO3
Temp Control: <80°C avoids dinitration

Click to download full resolution via product page

Figure 1: Step-by-step synthesis workflow for the selective mononitration of fluorenone.

Protocol Steps:

Dissolution: Dissolve 9-fluorenone (10 g) in glacial acetic acid (100 mL) in a three-necked

flask. Heat to 50°C.
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Nitration: Add a mixture of concentrated

(1.5 eq) and

dropwise over 20 minutes. Maintain temperature between 60–70°C.

Reflux: Raise temperature to 80°C and stir for 90 minutes. Monitor via TLC (Solvent:

Hexane/Ethyl Acetate 8:2).

Workup: Pour the reaction mixture into 500 mL of ice water. A yellow precipitate forms

immediately.

Purification: Filter the crude solid. Recrystallize from glacial acetic acid to yield 2-

nitrofluorenone as yellow needles (Yield ~85-90%).

Part 4: Biological Mechanism & Toxicology
For drug development professionals, understanding the mutagenic profile of 2-NFone is critical,

as it serves as a reference mutagen in Ames testing (Strain TA98).

Mechanism of Mutagenicity
Unlike many PAHs that require metabolic activation (S9 fraction) to form epoxides, 2-NFone is

a direct-acting mutagen in bacteria, though mammalian toxicity often involves metabolic

reduction.

Intercalation: The planar aromatic structure intercalates between DNA base pairs

(specifically G-C rich regions).

Nitroreduction: Bacterial nitroreductases reduce the

group to a hydroxylamine (

).

Adduct Formation: The hydroxylamine undergoes O-esterification and reacts with the C8

position of guanine, causing frameshift mutations.
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Figure 2: Biological pathway of 2-nitrofluorenone mutagenicity via DNA intercalation and

adduct formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. spectrabase.com [spectrabase.com]

2. CN101245018B - Process for producing 2-nitryl fluorenone - Google Patents
[patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14763482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

